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Compound of Interest

Compound Name: 3,4-Dimethylheptane

Cat. No.: B1583063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dimethylheptane is a branched-chain alkane with the chemical formula C9H20. As a

member of the nonane isomer group, its physical properties are of interest in various fields,

including fuel technology, solvent chemistry, and as a non-polar medium in chemical synthesis.

This technical guide provides a comprehensive overview of the core physical properties of 3,4-
Dimethylheptane, detailed experimental protocols for their determination, and a logical

visualization of the structure-property relationships.

Core Physical Properties
The physical characteristics of 3,4-Dimethylheptane are primarily dictated by its molecular

structure: a seven-carbon chain (heptane) with two methyl group branches at the third and

fourth carbon positions. This branching influences its intermolecular forces, leading to

properties that differ from its straight-chain isomer, n-nonane.

Quantitative Data Summary
The following table summarizes the key quantitative physical properties of 3,4-
Dimethylheptane compiled from various sources.
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Physical Property Value Units

Molecular Formula C9H20 -

Molecular Weight 128.26 g/mol

Density ~0.741 g/cm³ at 20°C

Boiling Point ~140.6 °C at 760 mmHg

Melting Point ~-123 °C

Refractive Index ~1.415 at 20°C

Solubility in Water Insoluble -

Solubility in Organic Solvents
Soluble in ether, benzene,

acetone
-

Structure-Property Relationship
The branched structure of 3,4-Dimethylheptane is a key determinant of its physical properties.

The methyl groups create a less compact molecule compared to a straight-chain alkane with

the same number of carbon atoms. This affects the strength of the van der Waals forces

between molecules.
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Molecular Structure

Physical Properties

3,4-Dimethylheptane (C9H20)

Branched Alkane Structure

Lower Boiling Point (than n-nonane)

Reduced surface area contact,
weaker van der Waals forces

Lower Melting Point

Disruption of crystal lattice packing

Lower Density

Less efficient packing of molecules

Non-polar Nature

Symmetrical distribution of charge

Experimental Workflow for Physical Property Determination

Sample Preparation
(3,4-Dimethylheptane)

Boiling Point Determination Density Measurement Refractive Index Measurement Melting Point Determination

Data Analysis and Comparison
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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